4-Bromo-2,5-dimethyl-1-isopropylcarbonyl-benzene

• Molecular Formula: C12H15BrO
• Molecular Weight: 255.15 g/mol
• IUPAC Name: 1-(4-bromo-2,5-dimethylphenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C12H15BrO/c1-7(2)12(14)10-5-9(4)11(13)6-8(10)3/h5-7H,1-4H3
• InChI Key: MFOGJNPPPOEYJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)C)C(=O)C(C)C

Description

4-Bromo-2,5-dimethyl-1-isopropylcarbonyl-benzene is a useful research compound. Its molecular formula is C12H15BrO and its molecular weight is 255.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

31.2 ml of (50 mmol) of a 1.6 molar n-butyl lithium solution in hexane are added dropwise to a solution of 13.5 g (50 mmol) of 2,5-dibromo-p-xylene in 100 ml of tetrahydrofuran cooled to −78° C., the mixture is stirred for 30 minutes and then combined with 4.5 ml of (50 mmol) of isobutyronitrile. The reaction mixture is allowed to come back slowly to ambient temperature, stirred for 1 hour, then combined with 50 ml of 2N HCl and 70 ml of diethyl ether and stirred for another 16 hours. The aqueous phase is separated off and extracted 2× with diethyl ether. The combined organic phases are dried with Na2SO4, evaporated down and the residue is purified by flash chromatography (silica gel; petroleum ether to petroleum ether/ethyl acetate=9:1).